Cas no 94271-03-1 (3-Methyl-N,N-diethylbenzamide)

• Product Name: 3-Methyl-N,N-diethylbenzamide
• CAS No: 94271-03-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 61708
• PubChem ID: 60653227
• Update Time: 2025-04-18

3-Methyl-N,N-diethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-N,N-diethylbenzamide
• 94271-03-1
• N,N-Bis(2-hydroxyethyl)-3-methylbenzamide
• AKOS008974453

• Inchi： 1S/C12H17NO3/c1-10-3-2-4-11(9-10)12(16)13(5-7-14)6-8-15/h2-4,9,14-15H,5-8H2,1H3
• InChI Key： LYVRTSPMTJLZMF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)N(CCO)CCO

Computed Properties

• Exact Mass: 191.131
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: 无色至琥珀色液体
• Density: 0.9955
• Melting Point: -45
• Boiling Point: -49° F (pour point) (NTP, 1992)
• Flash Point: 311° F (NTP, 1992)
• Refractive Index: 1.52-1.524
• PSA: 20.31000
• LogP: 2.47700

3-Methyl-N,N-diethylbenzamide Security Information

• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances